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Compound of Interest

Compound Name: D-ribo-Phytosphingosine-13C2,d2

Cat. No.: B030863 Get Quote

Technical Guide: D-ribo-Phytosphingosine-
13C2,d2
An In-depth Analysis for Researchers and Drug
Development Professionals
This technical guide provides a comprehensive overview of D-ribo-Phytosphingosine-
13C2,d2, a stable isotope-labeled version of the naturally occurring sphingolipid, D-ribo-

phytosphingosine. This document is intended for researchers, scientists, and professionals in

drug development who are utilizing this compound in their studies.

D-ribo-phytosphingosine is a crucial bioactive lipid involved in various cellular processes. It is a

fundamental component of ceramides and other complex sphingolipids, playing a significant

role in maintaining the structural integrity of cell membranes.[1][2] Furthermore, it acts as a

signaling molecule, modulating cellular growth and mediating the heat stress response in

yeast.[2] Its involvement extends to the synthesis of other key lipid mediators, including

phytosphingosine-1-phosphate and inositol phosphorylceramide.[2][3]

The isotopically labeled D-ribo-Phytosphingosine-13C2,d2 serves as an invaluable internal

standard for quantitative analysis of phytosphingosine and related sphingolipids using mass

spectrometry-based techniques.[4] Its known concentration and distinct mass shift allow for

precise and accurate quantification in complex biological matrices.
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Physicochemical Properties and Specifications
The following tables summarize the typical physicochemical properties and specifications for D-

ribo-Phytosphingosine and its isotopically labeled forms, based on data from various suppliers.

Note that exact values may vary by lot and supplier, and users should always refer to the

specific Certificate of Analysis provided with their product.

Table 1: General Properties of D-ribo-Phytosphingosine

Property Value

Synonyms
4-D-Hydroxysphinganine, (2S,3S,4R)-2-

aminooctadecane-1,3,4-triol

Molecular Formula C18H39NO3

Molecular Weight 317.5 g/mol [5]

Appearance White to off-white powder

Purity >99% (by TLC)[1][2]

Storage Temperature -20°C[1][2]

Solubility Soluble in methanol[6]

Table 2: Isotopic Labeling Specifications for D-ribo-Phytosphingosine-13C2,d2

Property Value

Isotopic Labels 2 x 13C, 2 x 2H (Deuterium)

Expected Molecular Formula C16 13C2 H37 2H2 NO3

Expected Molecular Weight ~321.5 g/mol

Isotopic Purity Typically ≥99%

Experimental Protocols
Preparation of Stock Solutions
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A common procedure for preparing a stock solution of D-ribo-Phytosphingosine involves

dissolving the powdered compound in an appropriate organic solvent.

Materials:

D-ribo-Phytosphingosine-13C2,d2 powder

Methanol (LC-MS grade)

Glass vial with a PTFE-lined cap

Analytical balance

Vortex mixer and sonicator

Procedure:

Accurately weigh the desired amount of D-ribo-Phytosphingosine-13C2,d2 powder using

an analytical balance.

Transfer the powder to a clean glass vial.

Add the calculated volume of methanol to achieve the desired stock concentration (e.g., 1

mg/mL).

Cap the vial tightly and vortex thoroughly to dissolve the powder.

If necessary, sonicate the vial in a water bath for 5-10 minutes to ensure complete

dissolution.

Store the stock solution at -20°C.

Quantification of Phytosphingosine in Biological
Samples by LC-MS/MS
This protocol outlines a general workflow for the quantification of endogenous

phytosphingosine in a biological sample, such as cell lysates or tissue homogenates, using D-
ribo-Phytosphingosine-13C2,d2 as an internal standard.
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Materials:

Biological sample (e.g., cell pellet, tissue homogenate)

D-ribo-Phytosphingosine-13C2,d2 internal standard stock solution

Extraction solvent (e.g., chloroform:methanol mixture)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Experimental Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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